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Introduction
ATTO 390 is a fluorescent dye belonging to the coumarin family, characterized by its high

fluorescence quantum yield, significant Stokes shift, and good photostability.[1][2][3] These

properties make it a valuable tool in various fluorescence microscopy applications, including

super-resolution imaging. This document provides detailed application notes and protocols for

the use of ATTO 390 in super-resolution microscopy, with a primary focus on Stimulated

Emission Depletion (STED) microscopy, for which its application is well-documented. While its

use in localization-based techniques like Stochastic Optical Reconstruction Microscopy

(STORM) and Photoactivated Localization Microscopy (PALM) is mentioned in some

commercial literature, established protocols and evidence of robust photoswitching behavior

are currently limited.

Photophysical Properties of ATTO 390
The performance of a fluorophore in super-resolution microscopy is dictated by its

photophysical properties. ATTO 390 possesses several characteristics that make it suitable for

advanced imaging techniques.
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Property Value Reference

Excitation Maximum (λex) 390 nm [1]

Emission Maximum (λem) 479 nm [1]

Molar Extinction Coefficient (ε) 24,000 M⁻¹cm⁻¹ [1]

Fluorescence Quantum Yield

(Φ)
0.90 [1]

Fluorescence Lifetime (τ) 5.0 ns [1]

Stokes Shift 89 nm

Molecular Weight ~343 g/mol (free acid) [2]

Application in STED Microscopy
ATTO 390 has been successfully demonstrated as a suitable dye for STED microscopy.[4] Its

key advantages for this technique are its high photostability, allowing it to withstand the high

laser powers used for depletion, and its spectral properties that are compatible with common

laser lines.

A typical experimental configuration for ATTO 390 in STED microscopy involves excitation with

a 405 nm laser and depletion with a 532 nm laser.[4] The large Stokes shift of ATTO 390 is

beneficial in STED as it allows for efficient depletion without significant re-excitation by the

depletion laser.

Logical Workflow for STED Microscopy with ATTO 390
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Caption: Workflow for STED microscopy using ATTO 390.

Experimental Protocols
Protocol 1: Labeling of Proteins with ATTO 390 NHS
Ester
This protocol is suitable for labeling proteins with primary amine groups.

Materials:

ATTO 390 NHS ester
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Protein of interest in an amine-free buffer (e.g., PBS)

Labeling buffer: 0.1 M sodium bicarbonate, pH 8.3

Anhydrous, amine-free DMF or DMSO

Size-exclusion chromatography column (e.g., Sephadex G-25)

Procedure:

Protein Preparation: Dissolve the protein in the labeling buffer at a concentration of 1-5

mg/mL. If the protein is in a buffer containing amines (e.g., Tris), it must be dialyzed against

PBS.

Dye Preparation: Immediately before use, dissolve the ATTO 390 NHS ester in DMF or

DMSO to a concentration of 1-10 mg/mL.

Labeling Reaction: Add a 5- to 15-fold molar excess of the reactive dye solution to the

protein solution while gently vortexing.

Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from

light.

Purification: Separate the labeled protein from the unreacted dye using a size-exclusion

chromatography column equilibrated with a suitable buffer (e.g., PBS). The first colored band

to elute is the labeled protein.

Determination of Degree of Labeling (DOL): The DOL can be calculated from the

absorbance of the dye and the protein.

Protocol 2: STED Microscopy of ATTO 390-Labeled
Samples
This protocol provides a general guideline for performing STED microscopy. Specific

instrument settings will need to be optimized.

Materials:
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ATTO 390-labeled sample on a #1.5H coverslip

STED microscope equipped with a 405 nm excitation laser and a 532 nm depletion laser

High numerical aperture (NA) objective lens (e.g., 1.4 NA)

Refractive index matching immersion oil

Procedure:

Sample Mounting: Mount the coverslip with the labeled specimen onto the microscope stage.

Locate Region of Interest: Using conventional confocal microscopy with 405 nm excitation,

locate the cells or structures of interest.

STED Imaging Setup:

Select the 405 nm laser for excitation and the 532 nm laser for depletion.

Ensure the depletion laser forms a donut shape at the focal plane and is correctly aligned

with the excitation spot.

Set the detector to collect fluorescence in the range of 420-470 nm.

Image Acquisition:

Start with a low depletion laser power and gradually increase it to achieve the desired

resolution improvement.

Adjust the excitation laser power to obtain a good signal-to-noise ratio while minimizing

photobleaching.

Acquire images in STED mode.

Image Processing: Use appropriate software to deconvolve and reconstruct the super-

resolved image.

Application in STORM and PALM: Current Status
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While some manufacturers suggest ATTO 390 may be suitable for localization-based super-

resolution techniques like (d)STORM and PALM[5][6][7], there is a notable lack of published,

peer-reviewed studies demonstrating its effective use in these methods. The core principle of

these techniques relies on the stochastic photoswitching of individual fluorophores between a

fluorescent "on" state and a dark "off" state.

Recent research has indicated that the coumarin structure of ATTO 390 may exhibit low

fluorescence modulation, which could impede the "blinking" necessary for STORM imaging.[8]

This suggests that inducing and controlling the on/off switching of ATTO 390 might be

challenging under standard STORM imaging conditions.

Photoswitching Mechanism of Fluorophores in STORM
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Caption: A generalized Jablonski diagram for dSTORM photoswitching.
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Due to the lack of specific protocols, researchers wishing to explore ATTO 390 for STORM or

PALM would need to perform extensive optimization of imaging buffers. This would likely

involve screening various concentrations of reducing agents (e.g., thiols like β-mercaptoethanol

or MEA) and oxygen scavenging systems to find conditions that might induce blinking.

Conclusion
ATTO 390 is a robust and effective fluorescent probe for super-resolution microscopy,

particularly for STED. Its high quantum yield, photostability, and spectral characteristics make it

a reliable choice for achieving sub-diffraction resolution imaging with this technique. Detailed

protocols for labeling and STED imaging are readily adaptable for a wide range of biological

samples.

Conversely, the application of ATTO 390 in localization-based super-resolution techniques

such as STORM and PALM is not yet well-established. The challenges in inducing the

necessary photoswitching behavior for this coumarin-based dye mean that significant

developmental work is required to establish reliable protocols. Researchers interested in multi-

color STORM or PALM experiments may find that other fluorophores with proven

photoswitching capabilities are currently a more straightforward choice. Further research is

needed to fully explore the potential of ATTO 390 in the context of single-molecule localization

microscopy.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.medchemexpress.com/atto-390.html
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-aatom-390-tco-version-c6KsmsUdzI.pdf
https://www.researchgate.net/publication/379955187_Electrochemically_controlled_blinking_of_fluorophores_for_quantitative_STORM_imaging
https://www.benchchem.com/product/b12058962/docs#applications-of-atto-390-in-super-resolution-microscopy-application-notes-and-protocols
https://www.benchchem.com/product/b12058962/docs#applications-of-atto-390-in-super-resolution-microscopy-application-notes-and-protocols
https://www.benchchem.com/product/b12058962/docs#applications-of-atto-390-in-super-resolution-microscopy-application-notes-and-protocols
https://www.benchchem.com/product/b12058962/docs#applications-of-atto-390-in-super-resolution-microscopy-application-notes-and-protocols
https://www.benchchem.com/product/b12058962?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058962?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058962?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

